1-Pentylsulfonylpiperidine
Description
1-Pentylsulfonylpiperidine is a piperidine derivative characterized by a pentylsulfonyl group (-SO₂C₅H₁₁) attached to the nitrogen atom of the piperidine ring. The pentyl chain introduces flexibility and moderate lipophilicity, distinguishing it from aryl-sulfonyl analogs.
Properties
CAS No. |
14674-11-4 |
|---|---|
Molecular Formula |
C10H21NO2S |
Molecular Weight |
219.35 g/mol |
IUPAC Name |
1-pentylsulfonylpiperidine |
InChI |
InChI=1S/C10H21NO2S/c1-2-3-7-10-14(12,13)11-8-5-4-6-9-11/h2-10H2,1H3 |
InChI Key |
CHVJWJWAMLDVPO-UHFFFAOYSA-N |
SMILES |
CCCCCS(=O)(=O)N1CCCCC1 |
Canonical SMILES |
CCCCCS(=O)(=O)N1CCCCC1 |
Other CAS No. |
14674-11-4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Alkyl vs. Aryl Sulfonyl Groups : The pentyl chain in this compound confers higher lipophilicity (logP ~2.5 estimated) compared to aryl analogs (logP ~1.8–2.2), influencing solubility and membrane permeability .
- Functional Group Additions : Derivatives with acetic acid moieties (e.g., ) show increased polarity, making them suitable for aqueous-phase reactions or prodrug designs.
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